Cas no 1806975-48-3 (Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806975-48-3
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4864020
• Update Time: 2025-10-23

Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)2-5-6(3-11)7(12)4-15-9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： YCTRHAXBQLGIGO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(CC(=O)OC)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806975-48-3)

The compound Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806975-48-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate is its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of bromine atoms at the 5- and 4-positions allows for selective functionalization, enabling the creation of complex molecular architectures. This property aligns with the growing demand for highly functionalized heterocycles in medicinal chemistry, where precision and efficiency are paramount.

In recent years, the scientific community has shown heightened interest in fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. The difluoromethyl group in this pyridine derivative contributes to these desirable characteristics, making it a sought-after building block for drug candidates. Searches for terms like "fluorinated pyridine synthesis" and "bromomethyl pyridine applications" have surged, reflecting the compound's relevance in cutting-edge research.

Another area where Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate excels is in the development of agrochemicals. The combination of halogen and fluorine substituents often imparts pesticidal or herbicidal activity, addressing the need for more effective and environmentally friendly crop protection solutions. This aligns with global trends toward sustainable agriculture and the reduction of synthetic pesticide residues.

From a synthetic perspective, the ester functionality in this compound offers additional flexibility. Researchers can hydrolyze the methyl acetate group to access the corresponding carboxylic acid, further expanding its utility in peptide coupling or polymer chemistry. This adaptability has led to increased interest in queries such as "pyridine-3-acetate derivatives" and "bromomethyl heterocycle modifications."

Quality control and analytical characterization of Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate are critical for its successful application. Advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and consistency. These methods are frequently searched alongside the compound's name, highlighting the importance of reliable analytical data in research and industrial settings.

In conclusion, Methyl 5-bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806975-48-3) represents a multifaceted tool for chemists and researchers. Its structural features and reactivity profile cater to diverse applications, from pharmaceutical intermediates to agrochemical development. As the demand for innovative chemical solutions grows, this compound is poised to remain a focal point in scientific exploration and industrial innovation.